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Compound of Interest

Compound Name: 2-Chloroterephthalic acid

Cat. No.: B158751

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 2-
Chloroterephthalic acid. Due to the limited availability of specific toxicological data for this
compound, this document incorporates safety information from analogous compounds, such as
terephthalic acid and other chlorinated aromatic carboxylic acids, to provide a comprehensive
understanding of the potential hazards and recommended safety measures.

Hazard Identification and Classification

While a specific GHS classification for 2-Chloroterephthalic acid is not readily available,
based on data for similar aromatic carboxylic acids, it should be handled as a compound that
may cause skin, eye, and respiratory irritation.[1] As with many finely powdered organic solids,
it may also form combustible dust concentrations in the air.[2]

Potential Health Effects:

Eye Contact: May cause serious eye irritation.[1]

Skin Contact: May cause skin irritation.[1]

Inhalation: May cause respiratory tract irritation.[1]

Ingestion: May be harmful if swallowed.
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Physical and Chemical Hazards:

e Combustible solid.[3] Fine dust dispersed in air may ignite.[2]

e Reacts with strong oxidizing agents.[1][3]

Quantitative Data Summary

The following tables summarize the known physical and chemical properties of 2-

Chloroterephthalic acid. Toxicological data is largely unavailable and should be inferred with

caution from related compounds.

Table 1: Physical and Chemical Properties of 2-Chloroterephthalic Acid

Property Value Reference

CAS Number 1967-31-3 [4](--INVALID-LINK--)
Molecular Formula CsHsClOa [5](--INVALID-LINK--)
Molecular Weight 200.58 g/mol [5]1(--INVALID-LINK--)

White to light yellow powder or

Appearance [4]1(--INVALID-LINK--)
crystal

Purity >98.0% (GC) [4](--INVALID-LINK--)
2-Chloro-1,4-

Synonyms benzenedicarboxylic Acid, 3- [4]1(--INVALID-LINK--)

Chloro-4-carboxybenzoic Acid

Table 2: Toxicological Data (Data for structurally similar compounds)
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acid)[1]

Experimental Protocols
General Handling and Personal Protective Equipment
(PPE)

This protocol outlines the essential steps for safely handling 2-Chloroterephthalic acid in a

laboratory setting.

Preparation

Review Safety Data Sheet (SDS) for 2-Chloroterephthalic acid and related compounds

Ensure availability and functionality of safety equipment (fume hood, safety shower, eyewash stafion)

Don appropriate Personal Protective Equipment (PPE)

Personal Protective Equipment (PPE) Handiing Procedure

Safety goggles with side shields or face shield [ll Chemical-resistant gloves (e.g., nitrile) Jll Laboratory coat [l Closed-toe shoes [l Respiratory protection (i handiing large quantities or if dust is generated) | Work in a well-ventilated area, preferably a chemical fume hood |
Avoid generating dust

Keep container tightly closed when not in use

Avoid contact with skin, eyes, and clothing

Wash hands thoroughly after handiing

I
Slo‘age

Store in a cool, dry, well-ventilated area

Keep away from strong oxidizing agents

Store in a tightly sealed, properly labeled container

Click to download full resolution via product page

Caption: General laboratory workflow for handling 2-Chloroterephthalic acid.

Accidental Release Measures

This protocol details the steps to be taken in the event of a spill of 2-Chloroterephthalic acid.
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é Spill Response h

Evacuate non-essential personnel from the area

Ensure adequate ventilation

Wear appropriate PPE (respirator, gloves, safety goggles, lab coat)

Avoid breathing dust

Moisten the spilled material to prevent dust generation

Carefully sweep or scoop up the material

Place in a sealed, labeled container for disposal

Clean the spill area with soap and water

Dispose of contaminated materials as hazardous waste

Click to download full resolution via product page

Caption: Spill response procedure for 2-Chloroterephthalic acid.

First Aid Measures
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Immediate medical attention is recommended in all cases of exposure.

First Aid Protocols

Inhalation Skin Contact Eye Contact Ingestion

(LR ER PR R IR SR RN SR LR | | |immediately flush eyes with plenty of water for at least 15 minutes, lfting lower and upper eyelids occasionally|

,

If not breathing, give artificial respiration emove contaminated clothing Remove contact lenses, if present and easy to do Rinse mouth with water

Seek immediate medical attention Ifiritation persists, seek medical attention Seek immediate medical attention Seek immediate medical attention

Click to download full resolution via product page
Caption: First aid measures for exposure to 2-Chloroterephthalic acid.

Firefighting Measures

Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, or alcohol-
resistant foam.[2]

Specific Hazards Arising from the Chemical:
e May form combustible dust concentrations in air.[2]

» Thermal decomposition can lead to the release of irritating gases and vapors, including
carbon monoxide, carbon dioxide, and hydrogen chloride.[2]

Protective Equipment and Precautions for Firefighters:

o Wear self-contained breathing apparatus (SCBA) and full protective gear.[2]
Storage and Disposal

Storage:

o Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

o Store away from incompatible materials such as strong oxidizing agents.[2]

Disposal:
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» Dispose of contents and container in accordance with local, regional, national, and
international regulations.[2] Waste material should be disposed of in an approved waste
disposal plant.[2]

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a comprehensive Safety Data Sheet (SDS). Users should always consult the most current
SDS for 2-Chloroterephthalic acid from their supplier before handling this chemical. All
laboratory work should be conducted by trained professionals in accordance with established
safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety and Handling of 2-Chloroterephthalic Acid: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b158751#safety-and-handling-precautions-for-2-
chloroterephthalic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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